![molecular formula C17H22N2O4 B2507945 1-(2-(2,5-Dimethylfuran-3-yl)-2-hydroxyethyl)-3-(4-ethoxyphenyl)urea CAS No. 2310038-39-0](/img/structure/B2507945.png)
1-(2-(2,5-Dimethylfuran-3-yl)-2-hydroxyethyl)-3-(4-ethoxyphenyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2-(2,5-Dimethylfuran-3-yl)-2-hydroxyethyl)-3-(4-ethoxyphenyl)urea, also known as DMF-316, is a small molecule compound that has been studied for its potential in treating various diseases. This compound has been synthesized by several methods and has shown promising results in scientific research.
Scientific Research Applications
Hydrogen Bonding and Molecular Structures
The study of urea derivatives often involves analyzing their hydrogen bonding and molecular structures. For example, research on crystalline N,N-dimethyl-N-arylureas with specific substituents has revealed insights into hydrogen bonding and molecular conformations through solid-state NMR, IR, Raman spectroscopies, and X-ray diffraction studies. These studies help in understanding the structural basis of urea derivatives' reactivity and potential applications in materials science and catalysis (Kołodziejski et al., 1993).
Reactivity and Synthesis Pathways
Urea derivatives' reactivity and synthesis pathways are key areas of research. For instance, imidazole derivatives have been synthesized and their reactivity explored through spectroscopic characterization and computational studies. Such research lays the groundwork for developing new chemical entities with potential applications in drug discovery and development (Hossain et al., 2018).
Pharmacological Applications
While excluding drug use, dosage, and side effects as per the requirements, it's worth noting that the structure-activity relationships of urea derivatives are extensively studied for their pharmacological potential. Research into trisubstituted phenyl urea derivatives as neuropeptide Y5 receptor antagonists exemplifies efforts to optimize in vitro potency and functional activity for therapeutic applications, showcasing the broader relevance of urea derivatives in medicinal chemistry (Fotsch et al., 2001).
Environmental and Analytical Chemistry
In environmental and analytical chemistry, urea derivatives are studied for their interactions with various substances and their determination in complex matrices. For example, the determination of substituted urea herbicides in soil through chromatographic procedures highlights the application of urea derivatives in environmental monitoring and safety assessments (Katz & Strusz, 1968).
properties
IUPAC Name |
1-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-3-(4-ethoxyphenyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O4/c1-4-22-14-7-5-13(6-8-14)19-17(21)18-10-16(20)15-9-11(2)23-12(15)3/h5-9,16,20H,4,10H2,1-3H3,(H2,18,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLDNEXJLYHZAJF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)NCC(C2=C(OC(=C2)C)C)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-(2,5-Dimethylfuran-3-yl)-2-hydroxyethyl)-3-(4-ethoxyphenyl)urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.